2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine
Overview
Description
2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine, also known as FLIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FLIP is a pyridine-based compound that has been synthesized through a number of different methods.
Mechanism of Action
The mechanism of action of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has also been shown to have an effect on the dopamine transporter, which could have implications for the treatment of addiction.
Biochemical and Physiological Effects:
2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been shown to have a number of biochemical and physiological effects in the body. In vitro studies have shown that 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine inhibits the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has also been shown to have an effect on the dopamine transporter, which could have implications for the treatment of addiction. In vivo studies have shown that 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has a low toxicity profile and does not cause significant adverse effects in animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine is its potential as a drug candidate for the treatment of neurological disorders and cancer. 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been shown to have a low toxicity profile and does not cause significant adverse effects in animals. However, one of the limitations of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine. One area of research could be the development of more efficient and scalable synthesis methods for 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine. Another area of research could be the optimization of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine as a drug candidate for the treatment of neurological disorders and cancer. Additionally, further studies could be conducted to better understand the mechanism of action of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine and its potential applications in other fields of scientific research.
Scientific Research Applications
2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been shown to have potential applications in various fields of scientific research, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been studied as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been shown to have an effect on the dopamine transporter, which could have implications for the treatment of addiction. In cancer research, 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been studied as a potential inhibitor of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
properties
IUPAC Name |
2-(2-fluoro-6-propan-2-yloxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O/c1-14(2)23-18-7-5-6-16(20)19(18)17-9-8-15(12-21-17)13-22-10-3-4-11-22/h5-9,12,14H,3-4,10-11,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLNLHCQMDHHAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C(=CC=C1)F)C2=NC=C(C=C2)CN3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-2-methoxybenzamide](/img/structure/B3933455.png)
![1-[(4-chlorophenyl)sulfonyl]-N-(2-methyl-5-nitrophenyl)prolinamide](/img/structure/B3933470.png)
![N-(4-methoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide](/img/structure/B3933477.png)
![N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-4-methoxy-N-phenylbenzenesulfonamide](/img/structure/B3933481.png)
![N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide](/img/structure/B3933503.png)
![methyl 2-chloro-5-(5-{[(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)imino]methyl}-2-furyl)benzoate](/img/structure/B3933507.png)
![N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide](/img/structure/B3933521.png)
![propyl 4-({[(4-butoxybenzoyl)amino]carbonothioyl}amino)benzoate](/img/structure/B3933522.png)
![3-butoxy-N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)benzamide](/img/structure/B3933526.png)
![1-(2-furyl)-2-{2-[(3-hydroxypropyl)amino]-1H-benzimidazol-1-yl}ethanone hydrobromide](/img/structure/B3933533.png)
![N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-isopropylphenyl)benzenesulfonamide](/img/structure/B3933551.png)